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Compound of Interest

Compound Name: PS121912

Cat. No.: B10861000 Get Quote

Essential Safety and Handling Guide for
PS121912
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

selective vitamin D receptor (VDR)-coregulator inhibitor, PS121912. Adherence to these

procedural guidelines is critical for ensuring personnel safety and maintaining experimental

integrity.

PS121912 is under investigation for its potential in cancer research.[1] It has been shown to

induce apoptosis in various cancer cell lines and can amplify the growth-inhibiting effects of

other compounds.[2][3][4] Due to its cytotoxic potential, all handling procedures must be

conducted with appropriate personal protective equipment and within designated containment

facilities.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling PS121912 in solid (powder) and

solution forms. It is imperative to use all listed equipment to minimize exposure risk.[5][6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10861000?utm_src=pdf-interest
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.medchemexpress.com/ps121912.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177010/
https://pubmed.ncbi.nlm.nih.gov/25107568/
https://scholar.xjtlu.edu.cn/en/publications/anticancer-activity-of-vdr-coregulator-inhibitor-ps121912/
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://allanchem.com/choose-ppe-chemical-work/
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Hand Protection
Double-glove with nitrile or

neoprene gloves.[7][8]

Prevents dermal absorption of

the compound.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[8]

Protects eyes from dust

particles and splashes.

Respiratory Protection
NIOSH-approved N95

respirator or higher.

Prevents inhalation of

aerosolized powder.

Body Protection
Fully-buttoned laboratory coat.

[5]

Protects skin and clothing from

contamination.

Additional (as needed) Face shield.[8]
Required for procedures with a

high risk of splashing.

Chemical and Physical Properties
A summary of the known properties of PS121912 is provided below. This information is critical

for safe handling, storage, and emergency response.

Property Value

Purity 96.40%[1]

Solubility ≥ 2.5 mg/mL (6.09 mM) in a clear solution.[1]

Storage (In solvent) -80°C[1]

Appearance Solid powder (assumed)

Experimental Protocols: Handling and Preparation
of PS121912
The following is a generalized protocol for the safe handling and preparation of PS121912
solutions for in vitro experiments.

3.1. Designated Work Area

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.medchemexpress.com/ps121912.html
https://www.medchemexpress.com/ps121912.html
https://www.medchemexpress.com/ps121912.html
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.benchchem.com/product/b10861000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All work with solid PS121912 must be conducted in a certified chemical fume hood or a

powder containment hood to prevent inhalation of the powder.[9][10][11]

The work surface should be lined with absorbent, disposable bench paper.[10]

3.2. Weighing and Reconstitution

Tare a sterile, conical tube on a calibrated analytical balance.

Inside the fume hood, carefully transfer the desired amount of PS121912 powder to the tared

tube using a dedicated spatula.[10]

Securely cap the tube and re-weigh to confirm the mass.

Add the appropriate volume of solvent (e.g., DMSO) to the tube to achieve the desired stock

concentration.

Vortex briefly to ensure complete dissolution.

3.3. Preparation of Working Solutions

Perform serial dilutions of the stock solution in the fume hood using appropriate sterile

techniques.

Disposal Plan
Proper disposal of PS121912 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid PS121912
Collect in a labeled, sealed hazardous waste

container.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste bag

within the fume hood.

Liquid Waste (solutions containing PS121912)
Collect in a labeled, sealed hazardous liquid

waste container.

Contaminated PPE (gloves, lab coat)

Remove and dispose of in a designated

hazardous waste container before leaving the

work area.[12]

Diagrams
Workflow for Safe Handling of PS121912
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Caption: A step-by-step workflow for the safe handling of PS121912, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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